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Compound of Interest

Compound Name: PI-103

Cat. No.: B1684136 Get Quote

Welcome to the technical support center for PI-103. This guide is designed for researchers,

scientists, and drug development professionals to help troubleshoot and resolve common

issues encountered during experiments with the PI3K/mTOR inhibitor, PI-103.

Frequently Asked Questions (FAQs)
Q1: What is PI-103 and what are its primary targets?

PI-103 is a potent, cell-permeable, multi-targeted inhibitor of the phosphatidylinositol 3-kinase

(PI3K) family and the mechanistic target of rapamycin (mTOR).[1][2][3] It also demonstrates

inhibitory activity against DNA-dependent protein kinase (DNA-PK).[2][3] PI-103 is an ATP-

competitive inhibitor.[4] Due to its broad activity, it is a valuable tool for studying the

PI3K/Akt/mTOR signaling pathway, which is crucial in regulating cell growth, proliferation,

survival, and metabolism.[5]

Q2: What are the known IC50 values for PI-103 against its primary targets?

The half-maximal inhibitory concentration (IC50) values for PI-103 can vary slightly between

different assay conditions. The table below summarizes the approximate IC50 values reported

in cell-free assays.
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Target
IC50 (nM)
[Selleck
Chemicals][1]

IC50 (nM)
[MedchemExpr
ess][2]

IC50 (nM)
[APExBIO][3]

IC50 (nM)
[Cayman
Chemical][4]

p110α 2 8 2 8

p110β 3 88 3 88

p110δ 3 48 3 48

p110γ 15 150 15 150

mTORC1 - 20 - 26

mTORC2 - 83 - 83

mTOR (general) 30 - 30 -

DNA-PK 23 2 23 2

Q3: How should I prepare and store PI-103 stock solutions?

Proper preparation and storage of PI-103 are critical for maintaining its activity.

Solubility: PI-103 is soluble in DMSO at concentrations of approximately 24 mg/mL (68.89

mM), but it is poorly soluble in water and ethanol.[1][3] It is important to use fresh, anhydrous

DMSO, as absorbed moisture can reduce solubility.[1] For higher concentrations, warming

the solution to 37°C or using an ultrasonic bath may help.[3]

Stock Solution Storage:

Powder: Store at -20°C for up to 3 years.[1]

DMSO Stock Solution: Aliquot to avoid repeated freeze-thaw cycles. Store at -80°C for up

to 1 year or at -20°C for up to 1 month.[1] Long-term storage of solutions is not

recommended; fresh preparation is ideal.[3]

Troubleshooting Common Experimental Issues
Here we address specific problems you might be encountering in your experiments with PI-103.
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Problem 1: I am not observing any effect of PI-103 in my
cell-based assays.
Several factors could contribute to a lack of observable effect. Follow this troubleshooting

workflow:
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Troubleshooting Workflow: No Observed Effect

Start: No effect observed

Verify PI-103 Integrity

Step 1

Check Experimental Concentration

Step 2

Confirm Target Pathway Activity

Step 3

Assess Cell Line Sensitivity

Step 4

Review Treatment Duration

Step 5

Resolved
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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